Cas no 42046-68-4 (1H-Pyrrole-2-carboxylicacid,3-cyano-5-methyl-(9CI))
42046-68-4 structure
Product Name:1H-Pyrrole-2-carboxylicacid,3-cyano-5-methyl-(9CI)
CAS No:42046-68-4
MF:C7H6N2O2
MW:150.134741306305
CID:1017823
PubChem ID:45082023
Update Time:2025-04-20
1H-Pyrrole-2-carboxylicacid,3-cyano-5-methyl-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxylicacid,3-cyano-5-methyl-(9CI)
- 3-cyano-5-methyl-1H-pyrrole-2-carboxylic acid
- 3-cyano-5-methyl-pyrrole-2-carboxylic acid
- 42046-68-4
- SCHEMBL3281406
- DB-315315
- BWSDXFDMFXURCU-UHFFFAOYSA-N
- DTXSID80665035
-
- Inchi: 1S/C7H6N2O2/c1-4-2-5(3-8)6(9-4)7(10)11/h2,9H,1H3,(H,10,11)
- InChI Key: BWSDXFDMFXURCU-UHFFFAOYSA-N
- SMILES: OC(C1=C(C#N)C=C(C)N1)=O
Computed Properties
- Exact Mass: 150.042927438g/mol
- Monoisotopic Mass: 150.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 76.9Ų
1H-Pyrrole-2-carboxylicacid,3-cyano-5-methyl-(9CI) Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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